Cas no 2025184-34-1 (2-cyclopentanecarbonylbutanal)

• Product Name: 2-cyclopentanecarbonylbutanal
• CAS No: 2025184-34-1
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 6153357
• PubChem ID: 165951645
• Update Time: 2025-11-05

2-cyclopentanecarbonylbutanal Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentanecarbonylbutanal
• EN300-1127457
• 2025184-34-1

• Inchi： 1S/C10H16O2/c1-2-8(7-11)10(12)9-5-3-4-6-9/h7-9H,2-6H2,1H3
• InChI Key： RAHNNIKXGAUACX-UHFFFAOYSA-N
• SMILES： O=C(C(C=O)CC)C1CCCC1

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.1Ų

Additional information on 2-cyclopentanecarbonylbutanal

Recent Advances in the Study of 2-Cyclopentanecarbonylbutanal (CAS: 2025184-34-1) in Chemical Biology and Pharmaceutical Research

The compound 2-cyclopentanecarbonylbutanal (CAS: 2025184-34-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the versatile role of 2-cyclopentanecarbonylbutanal as a key intermediate in the synthesis of complex bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the construction of cyclopentane-based scaffolds, which are increasingly relevant in the design of novel enzyme inhibitors. The compound's carbonyl and aldehyde functional groups provide multiple sites for chemical modification, enabling the development of targeted therapeutics.

In terms of biological activity, preliminary in vitro studies have shown promising results. Research conducted at the University of Cambridge (2024) revealed that derivatives of 2-cyclopentanecarbonylbutanal exhibit moderate inhibitory effects against inflammatory markers such as COX-2, suggesting potential applications in anti-inflammatory drug development. However, further optimization of the compound's pharmacokinetic properties is required to enhance its bioavailability and reduce potential toxicity.

The synthetic pathways for 2-cyclopentanecarbonylbutanal have also seen significant advancements. A recent patent (WO2023124567) describes an improved catalytic process for its production, achieving higher yields (up to 78%) compared to traditional methods. This development is particularly important for scaling up production while maintaining cost-effectiveness, a critical factor in pharmaceutical manufacturing.

From a mechanistic perspective, computational modeling studies have provided insights into the compound's interaction with biological targets. Molecular docking simulations indicate that 2-cyclopentanecarbonylbutanal derivatives can form stable complexes with protein kinases involved in cell signaling pathways, offering a potential avenue for cancer therapy research. These findings were corroborated by in silico ADMET predictions, which showed favorable drug-like properties for certain derivatives.

Despite these promising developments, challenges remain in the clinical translation of 2-cyclopentanecarbonylbutanal-based compounds. Current research efforts are focused on addressing issues related to metabolic stability and tissue specificity. Collaborative projects between academic institutions and pharmaceutical companies are underway to explore structure-activity relationships and optimize lead compounds for preclinical testing.

In conclusion, 2-cyclopentanecarbonylbutanal represents an important building block in medicinal chemistry with diverse therapeutic potential. The compound's unique chemical properties and recent synthetic advancements position it as a valuable tool for drug discovery. Future research directions should focus on expanding its biological evaluation, improving synthetic methodologies, and exploring novel applications in targeted drug delivery systems.